An In-Depth Technical Guide to the Synthesis of Regorafenib(Pyridine)-N-oxide-d3
An In-Depth Technical Guide to the Synthesis of Regorafenib(Pyridine)-N-oxide-d3
Abstract: This technical guide provides a comprehensive and detailed pathway for the synthesis of Regorafenib(Pyridine)-N-oxide-d3, an isotopically labeled version of a major active metabolite of the multi-kinase inhibitor Regorafenib. Regorafenib is a crucial therapeutic agent in the treatment of metastatic colorectal cancer and other malignancies. Its primary metabolites, including the N-oxide (M-2) and the N-desmethyl N-oxide (M-5), exhibit pharmacological activity comparable to the parent drug.[1] The availability of stable isotope-labeled standards, such as the title compound, is indispensable for quantitative bioanalytical studies, including pharmacokinetics (PK), absorption, distribution, metabolism, and excretion (ADME) research.[2][3] This document outlines a robust, multi-step synthetic route, beginning with commercially available precursors and incorporating the deuterium label at an early, strategic stage. Each step is accompanied by a detailed protocol, mechanistic insights, and a discussion of the rationale behind the chosen experimental conditions, reflecting field-proven laboratory practices.
Strategic Overview and Retrosynthetic Analysis
The synthesis of Regorafenib(Pyridine)-N-oxide-d3 is a multi-step process that requires careful planning to ensure high purity and yield while efficiently incorporating the isotopic label. The deuterium label is introduced via deuterated methylamine (CD₃NH₂) in the formation of the picolinamide moiety. This strategy is superior to late-stage deuteration, which often suffers from low incorporation rates and non-specific labeling.[4]
The overall forward synthesis can be logically divided into four primary stages:
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Formation of the Deuterated Picolinamide Core: Amidation of a 4-chloropicolinic acid derivative with methylamine-d3.
-
Ullmann Condensation: Coupling of the deuterated picolinamide with 4-amino-3-fluorophenol to form the diaryl ether linkage.
-
Urea Linkage Formation: Reaction of the resulting aromatic amine with a substituted phenyl isocyanate to assemble the complete Regorafenib-d3 structure.
-
Final N-Oxidation: Selective oxidation of the pyridine nitrogen to yield the target metabolite.
The retrosynthetic analysis below deconstructs the target molecule into key precursors, illustrating the core strategy.
Caption: Workflow for the synthesis of the deuterated picolinamide intermediate.
Stage 2: Synthesis of 4-(4-amino-3-fluorophenoxy)-N-(methyl-d3)-picolinamide (Intermediate C)
This stage involves the formation of the critical diaryl ether bond via a nucleophilic aromatic substitution, specifically an Ullmann condensation. [5][6]Intermediate A is coupled with 4-amino-3-fluorophenol (Intermediate B) in the presence of a strong base.
Causality of Experimental Choices:
-
Base: Potassium tert-butoxide (t-BuOK) is a strong, non-nucleophilic base ideal for deprotonating the phenolic hydroxyl group of Intermediate B, forming a potent potassium phenoxide nucleophile. This is crucial for attacking the electron-deficient C4 position of the pyridine ring. [7][8]* Solvent: A high-boiling polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is used to facilitate the reaction, which often requires elevated temperatures to overcome the activation energy of the substitution. [9]* Temperature: Temperatures around 100°C are typically required to achieve a reasonable reaction rate for this type of SNAr reaction. [8]The electron-withdrawing nature of the pyridine nitrogen and the carboxamide group activates the C4 position towards nucleophilic attack.
Assembly and Final Modification
Stage 3: Synthesis of Regorafenib-d3
The penultimate step is the formation of the urea linkage. This is efficiently accomplished by reacting the primary aromatic amine of Intermediate C with 4-chloro-3-(trifluoromethyl)phenyl isocyanate. Isocyanates are highly electrophilic and react cleanly with amines without the need for coupling agents or catalysts.
Causality of Experimental Choices:
-
Reagent: The isocyanate provides a direct and high-yielding pathway to the unsymmetrical urea. The reaction is typically fast and irreversible. [10][11]* Solvent: An inert aprotic solvent such as dichloromethane or THF is suitable. The reaction is often run at or below room temperature to control the exothermic reaction. [10]* Stoichiometry: A slight excess of the isocyanate can be used to ensure complete consumption of the more valuable Intermediate C.
Stage 4: Synthesis of Regorafenib(Pyridine)-N-oxide-d3
The final transformation is the selective oxidation of the pyridine nitrogen atom of Regorafenib-d3. This is a common metabolic pathway for pyridine-containing drugs, catalyzed in vivo by cytochrome P450 enzymes, particularly CYP3A4. [1]In the laboratory, this is achieved using a peroxy acid.
Causality of Experimental Choices:
-
Oxidizing Agent: Peracetic acid or meta-chloroperoxybenzoic acid (m-CPBA) are standard reagents for the N-oxidation of pyridines. [12]They are effective and selective for the electron-rich nitrogen atom over other potentially oxidizable groups in the molecule under controlled conditions.
-
Reaction Conditions: The reaction is typically performed in a chlorinated solvent or acetic acid at low to ambient temperatures to prevent over-oxidation or side reactions. Careful monitoring is essential to determine the reaction endpoint.
Caption: Final assembly and oxidation stages of the synthesis.
Detailed Experimental Protocols
Protocol 1: Synthesis of 4-chloro-N-(methyl-d3)-2-pyridinecarboxamide (Intermediate A)
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To a stirred suspension of 4-chloropicolinic acid (1.0 eq) in dichloromethane (DCM, 10 V), add thionyl chloride (1.5 eq) dropwise at room temperature.
-
Heat the mixture to reflux (approx. 40°C) and maintain for 2-3 hours until a clear solution is formed and gas evolution ceases.
-
Cool the reaction mixture to 0°C in an ice bath.
-
In a separate flask, suspend methylamine-d3 hydrochloride (1.1 eq) in DCM (5 V) and add triethylamine (2.5 eq). Stir for 15 minutes.
-
Add the amine suspension dropwise to the cooled acid chloride solution, maintaining the temperature below 10°C.
-
Allow the reaction to warm to room temperature and stir for 12-16 hours.
-
Quench the reaction by adding water (10 V). Separate the organic layer.
-
Wash the organic layer sequentially with 1M HCl (5 V), saturated NaHCO₃ solution (5 V), and brine (5 V).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Intermediate A as a solid.
Protocol 2: Synthesis of 4-(4-amino-3-fluorophenoxy)-N-(methyl-d3)-picolinamide (Intermediate C)
-
To a solution of 4-amino-3-fluorophenol (Intermediate B, 1.1 eq) in anhydrous DMF (10 V), add potassium tert-butoxide (1.2 eq) portion-wise at room temperature under an inert atmosphere (e.g., Argon).
-
Stir the mixture for 30 minutes at room temperature.
-
Add a solution of Intermediate A (1.0 eq) in DMF (5 V) to the reaction mixture.
-
Heat the reaction to 100-110°C and maintain for 5-7 hours, monitoring by TLC or LC-MS for the disappearance of Intermediate A. [8]5. Cool the mixture to room temperature and pour it into ice-water (50 V).
-
Extract the aqueous mixture with ethyl acetate (3 x 20 V).
-
Combine the organic extracts, wash with brine (3 x 15 V), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford Intermediate C.
Protocol 3: Synthesis of Regorafenib-d3
-
Dissolve Intermediate C (1.0 eq) in anhydrous DCM (15 V) and cool to 0°C.
-
Add a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate (1.05 eq) in DCM (5 V) dropwise over 20 minutes. [10]3. Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours. A precipitate will typically form.
-
Monitor the reaction to completion by TLC or LC-MS.
-
Filter the resulting solid precipitate and wash with cold DCM (2 V).
-
The solid can be further purified by trituration with diethyl ether or recrystallization from a suitable solvent system (e.g., acetone/toluene) to yield pure Regorafenib-d3. [13]
Protocol 4: Synthesis of Regorafenib(Pyridine)-N-oxide-d3
-
Suspend Regorafenib-d3 (1.0 eq) in DCM (20 V).
-
Cool the suspension to 0°C in an ice bath.
-
Add m-CPBA (77% max, 1.2 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5°C.
-
Stir the reaction mixture at 0-5°C for 2-3 hours, then allow it to warm to room temperature and stir for another 1-2 hours.
-
Monitor the reaction by LC-MS.
-
Upon completion, quench the excess m-CPBA by adding a 10% aqueous solution of sodium thiosulfate (10 V).
-
Separate the organic layer and wash it with saturated NaHCO₃ solution (2 x 10 V) and brine (10 V).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product via column chromatography or preparative HPLC to obtain the final Regorafenib(Pyridine)-N-oxide-d3.
Data Summary and Characterization
The successful synthesis of the target compound and its intermediates should be confirmed using standard analytical techniques.
| Compound | Formula | MW ( g/mol ) | Expected Yield (%) | Purity Target (%) | Key Analytical Markers |
| Intermediate A | C₇H₄D₃ClN₂O | 175.62 | 85-95 | >98 | MS (M+H)⁺: 176.1; ¹H NMR: Absence of N-CH₃ singlet, aromatic signals present. |
| Intermediate C | C₁₃H₉D₃FN₃O₂ | 266.28 | 60-75 | >98 | MS (M+H)⁺: 267.3; ¹H NMR: Appearance of new aromatic signals from the phenol ring. |
| Regorafenib-d3 | C₂₁H₁₂D₃ClF₄N₄O₃ | 485.85 | 80-90 | >99 | MS (M+H)⁺: 486.8; ¹H NMR: Appearance of urea NH protons and new aromatic signals. |
| Target Product | C₂₁H₁₂D₃ClF₄N₄O₄ | 501.85 | 70-85 | >99.5 | MS (M+H)⁺: 502.8; ¹H NMR: Downfield shift of pyridine protons adjacent to N-oxide. |
Characterization Notes:
-
Mass Spectrometry (MS): The most direct evidence for the incorporation of the three deuterium atoms will be a +3 Da shift in the molecular weight compared to the unlabeled analogue at each stage following the introduction of the label.
-
Nuclear Magnetic Resonance (NMR): In ¹H NMR spectra, the key confirmation will be the complete absence of the N-methyl singlet (typically around 2.9-3.0 ppm in the unlabeled compound). The integration of the remaining aromatic and amide protons should be consistent with the structure.
-
High-Performance Liquid Chromatography (HPLC): HPLC is essential for assessing the purity of the intermediates and the final product, ensuring they meet the stringent requirements for use as an analytical standard. [14]
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